Cas no 1367981-19-8 (2-{5H,6H,8H-1,2,4triazolo3,4-c1,4oxazin-3-yl}acetic acid)

2-{5H,6H,8H-1,2,4-Triazolo[3,4-c][1,4]oxazin-3-yl}acetic acid is a heterocyclic compound featuring a fused triazolo-oxazine core with an acetic acid functional group. This structure imparts unique reactivity and potential applications in medicinal chemistry, particularly as a scaffold for designing biologically active molecules. The compound's rigid bicyclic framework enhances stability, while the acetic acid moiety allows for further derivatization, enabling the synthesis of targeted derivatives. Its well-defined molecular architecture makes it suitable for studying structure-activity relationships in drug discovery. The product is typically characterized by high purity and consistency, ensuring reliable performance in research and development settings. Its synthetic versatility and potential pharmacological relevance underscore its utility in advanced chemical applications.

2-{5H,6H,8H-1,2,4triazolo3,4-c1,4oxazin-3-yl}acetic acid structure

1367981-19-8 structure

Product Name:2-{5H,6H,8H-1,2,4triazolo3,4-c1,4oxazin-3-yl}acetic acid

CAS No:1367981-19-8

MF:C₇H₉N₃O₃

MW:183.164661169052

CID:5713113

PubChem ID:82407390

Update Time:2025-05-28

2-{5H,6H,8H-1,2,4triazolo3,4-c1,4oxazin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}acetic acid
- EN300-1139465
- 2-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}aceticacid
- 1367981-19-8
- 2-(5,6-Dihydro-8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl)acetic acid
- 8H-1,2,4-Triazolo[3,4-c][1,4]oxazine-3-acetic acid, 5,6-dihydro-
- 2-{5H,6H,8H-1,2,4triazolo3,4-c1,4oxazin-3-yl}acetic acid
- Inchi： 1S/C7H9N3O3/c11-7(12)3-5-8-9-6-4-13-2-1-10(5)6/h1-4H2,(H,11,12)
- InChI Key： SSPWGFZESFIBDD-UHFFFAOYSA-N
- SMILES： O1CC2=NN=C(CC(=O)O)N2CC1

Computed Properties

Exact Mass: 183.06439116g/mol
Monoisotopic Mass: 183.06439116g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 211
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.7
Topological Polar Surface Area: 77.2Å²

Experimental Properties

Density: 1.67±0.1 g/cm3(Predicted)
Boiling Point: 508.7±60.0 °C(Predicted)
pka: 3.51±0.10(Predicted)

2-{5H,6H,8H-1,2,4triazolo3,4-c1,4oxazin-3-yl}acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1139465-0.05g	2-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}acetic acid	1367981-19-8	95%	0.05g	$1080.0	2023-10-26
Enamine	EN300-1139465-0.1g	2-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}acetic acid	1367981-19-8	95%	0.1g	$1131.0	2023-10-26
Enamine	EN300-1139465-0.25g	2-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}acetic acid	1367981-19-8	95%	0.25g	$1183.0	2023-10-26
Enamine	EN300-1139465-0.5g	2-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}acetic acid	1367981-19-8	95%	0.5g	$1234.0	2023-10-26
Enamine	EN300-1139465-1.0g	2-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}acetic acid	1367981-19-8		1g	$1286.0	2023-06-09
Enamine	EN300-1139465-2.5g	2-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}acetic acid	1367981-19-8	95%	2.5g	$2520.0	2023-10-26
Enamine	EN300-1139465-5.0g	2-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}acetic acid	1367981-19-8		5g	$3728.0	2023-06-09
Enamine	EN300-1139465-10.0g	2-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}acetic acid	1367981-19-8		10g	$5528.0	2023-06-09
Enamine	EN300-1139465-1g	2-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}acetic acid	1367981-19-8	95%	1g	$1286.0	2023-10-26
Enamine	EN300-1139465-5g	2-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}acetic acid	1367981-19-8	95%	5g	$3728.0	2023-10-26